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Compound of Interest

Compound Name: Fluorinert FC-40

Cat. No.: B2550581

For Researchers, Scientists, and Engineering Professionals

This technical guide provides a comprehensive overview of the dielectric properties of
Fluorinert™ FC-40, a perfluorinated fluid from 3M™, widely utilized in demanding electronic
applications. The document details its key electrical and physical characteristics, outlines the
standardized experimental protocol for determining its dielectric constant, and presents a
logical workflow for this measurement.

Core Properties of Fluorinert™ FC-40

Fluorinert™ FC-40 is a clear, colorless, and thermally stable fully-fluorinated liquid.[1][2][3][4][5]
Its excellent dielectric properties, chemical inertness, and wide operating temperature range
make it an ideal candidate for single-phase heat transfer applications in the semiconductor and
electronics industries, including roles in etchers, ion implanters, testers, and data center
cooling. A key advantage of FC-40 is that it is a single compound, ensuring its composition
does not shift or fractionate over time, which maintains consistent performance.

Quantitative Data Summary

The physical and electrical properties of Fluorinert™ FC-40 at 25°C are summarized in the
table below. These values are typical and should not be used for specification purposes without
consulting the manufacturer's certificate of analysis.
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Property Value Units

Electrical Properties

Dielectric Constant (@ 1 kHz) 19 -

Dielectric Strength (0.1" gap) 46 kv

Electrical Resistivity 4.0 x 1015 ohm-cm

Physical Properties

Appearance Clear, colorless -

Average Molecular Weight 650 g/mol
Boiling Point (@ 1 atm) 165 °C

Pour Point -57 °C

Density 1855 kg/m 3
Kinematic Viscosity 2.2 cSt

Liquid Specific Heat 1100 Jkgt°Ct
Ligquid Thermal Conductivity 0.065 Wm-t°C-1
Vapor Pressure 287 Pa
Surface Tension 16 dynes/cm
Refractive Index 1.29 -

Experimental Protocol: Determination of Dielectric
Constant

The dielectric constant of an insulating liquid like Fluorinert™ FC-40 is a critical parameter for
its application in electronics. A standardized method for this measurement is detailed in ASTM
D924, "Standard Test Method for Dissipation Factor (or Power Factor) and Relative Permittivity
(Dielectric Constant) of Electrical Insulating Liquids".

Principle
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The fundamental principle behind measuring the dielectric constant of a liquid is to determine

the capacitance of a test cell with and without the liquid as the dielectric material. The ratio of

these two capacitances gives the relative permittivity, or dielectric constant, of the liquid.

Apparatus

Test Cell: A two-terminal or three-terminal test cell of a predetermined capacitance when
empty. This can be of a parallel plate or concentric cylinder design.

Capacitance Bridge: A bridge circuit capable of accurately measuring capacitance at the
desired frequency (e.g., 1 kHz).

Temperature Control System: A means to maintain the test cell and the liquid sample at a
constant, specified temperature, as the dielectric constant can be temperature-dependent.

Voltage Source: A stable AC voltage source.

Procedure

Cleaning the Test Cell: Thoroughly clean and dry the test cell to remove any contaminants
that could affect the measurements.

Determining the Geometric Capacitance (Co):
o Measure the capacitance of the empty, dry test cell in air.

o Alternatively, for a three-terminal cell, the geometric capacitance can be calculated from its
dimensions.

Sample Preparation:

o Obtain a representative sample of Fluorinert™ FC-40.

o Ensure the sample is free from moisture and other contaminants.
Filling the Test Cell:

o Rinse the test cell with a small amount of the FC-40 sample.
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o Fill the test cell with the FC-40 sample to the appropriate level, ensuring no air bubbles are
trapped between the electrodes.

o Temperature Stabilization: Place the filled test cell in the temperature-controlled environment
and allow it to reach thermal equilibrium at the desired measurement temperature (typically
25°C).

e Capacitance Measurement (Cx):
o Connect the filled test cell to the capacitance bridge.

o Apply the specified test voltage and measure the capacitance of the test cell with the FC-
40 sample.

o Calculation of Dielectric Constant (sr):

o The dielectric constant is calculated as the ratio of the capacitance of the cell filled with the
liquid (Cx) to the capacitance of the empty cell (Co): &r = Cx / Co

Experimental Workflow Diagram

The following diagram illustrates the logical workflow for the experimental determination of the
dielectric constant of a liquid such as Fluorinert™ FC-40.
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Workflow for Dielectric Constant Measurement.

In summary, Fluorinert™ FC-40 possesses a low dielectric constant and high dielectric

strength, making it an excellent choice for a wide array of electronic cooling and testing

applications. The standardized procedures for measuring its dielectric properties ensure
reliable and reproducible data for engineering and research purposes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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